![molecular formula C21H23FN2O2 B4691249 1-(2-fluorobenzoyl)-N-(2-phenylethyl)-4-piperidinecarboxamide](/img/structure/B4691249.png)
1-(2-fluorobenzoyl)-N-(2-phenylethyl)-4-piperidinecarboxamide
Overview
Description
1-(2-fluorobenzoyl)-N-(2-phenylethyl)-4-piperidinecarboxamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as FPEP or NFEPP and is a member of the piperidinecarboxamide family of compounds. FPEP has been the subject of numerous studies due to its potential as a novel treatment for various conditions.
Mechanism of Action
The mechanism of action of FPEP is not fully understood, but it is believed to involve the modulation of dopamine receptors in the brain. FPEP has been shown to have a high affinity for dopamine receptors, which makes it an effective modulator of dopamine activity in the brain.
Biochemical and Physiological Effects:
FPEP has been shown to have several biochemical and physiological effects. One of the most significant effects of FPEP is its ability to increase dopamine activity in the brain. This increase in dopamine activity has been shown to have a positive effect on various neurological conditions.
Advantages and Limitations for Lab Experiments
FPEP has several advantages for use in lab experiments. One of the most significant advantages of FPEP is its high potency and selectivity for dopamine receptors. This makes it an effective tool for studying the role of dopamine in various neurological conditions. However, FPEP also has several limitations, including its complex synthesis process and high cost.
Future Directions
There are several future directions for research on FPEP. One potential direction is the development of new and more efficient synthesis methods for FPEP. Another potential direction is the study of FPEP in combination with other compounds for the treatment of neurological conditions. Additionally, further research is needed to fully understand the mechanism of action of FPEP and its potential use in other areas of scientific research.
Scientific Research Applications
FPEP has been extensively studied for its potential use in scientific research. One of the most promising applications of FPEP is in the treatment of various neurological conditions such as Parkinson's disease and schizophrenia. FPEP has been shown to have potent dopaminergic activity, which makes it an attractive candidate for treating these conditions.
properties
IUPAC Name |
1-(2-fluorobenzoyl)-N-(2-phenylethyl)piperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23FN2O2/c22-19-9-5-4-8-18(19)21(26)24-14-11-17(12-15-24)20(25)23-13-10-16-6-2-1-3-7-16/h1-9,17H,10-15H2,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRTDRBFQYWCMTB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCCC2=CC=CC=C2)C(=O)C3=CC=CC=C3F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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